Cas no 681269-31-8 (N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• CAS No: 681269-31-8
• MF: C₂₁H₁₈F₃N₃OS
• MW: 417.447333812714
• CID: 5830129
• PubChem ID: 4197281
• Update Time: 2025-07-10

N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS016364778
• 681269-31-8
• N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(trifluoromethyl)benzamide
• F0541-1614

• Inchi： 1S/C21H18F3N3OS/c1-12-7-8-14(9-13(12)2)27-19(16-10-29-11-18(16)26-27)25-20(28)15-5-3-4-6-17(15)21(22,23)24/h3-9H,10-11H2,1-2H3,(H,25,28)
• InChI Key： VZFJRBDPLFYTNV-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=CC=1C(F)(F)F)=O)N(C1C=CC(C)=C(C)C=1)N=2

Computed Properties

• Exact Mass: 417.11226787g/mol
• Monoisotopic Mass: 417.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide

Research Brief on N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide (CAS: 681269-31-8)

N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide (CAS: 681269-31-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyrazole scaffold and trifluoromethylbenzamide moiety, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in oncology, inflammation, and metabolic disorders, making it a subject of intense research interest.

The synthesis of N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide involves a multi-step process, with the thienopyrazole core being constructed through a cyclization reaction followed by the introduction of the trifluoromethylbenzamide group. The compound's structural features, including the presence of the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity to target proteins. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluations.

In vitro and in vivo studies have revealed that N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide exhibits potent inhibitory activity against specific kinases and receptors implicated in cancer progression. For instance, it has been shown to selectively inhibit the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation. Preliminary data from animal models suggest that this compound can effectively suppress tumor growth with minimal off-target effects, highlighting its potential as a therapeutic agent.

Beyond its anticancer properties, recent research has also investigated the anti-inflammatory effects of N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide. The compound has been found to modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions it as a versatile candidate for drug development, particularly in diseases where these pathways are interconnected.

Despite these promising findings, challenges remain in the clinical translation of N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic efficacy and safety profile.

In conclusion, N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide (CAS: 681269-31-8) represents a promising lead compound in the field of chemical biology and medicinal chemistry. Its unique structural features and multifaceted pharmacological activities make it a valuable subject for continued investigation. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of diseases.